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Compound of Interest

Compound Name: Chlorfenethol

Cat. No.: B1668719

Disclaimer: Chlorfenethol is an obsolete insecticide and acaricide.[1] As a result,
comprehensive environmental fate and persistence data are largely unavailable in publicly
accessible scientific literature and regulatory databases. This guide synthesizes the available
information on Chlorfenethol's properties, provides predicted environmental behavior based
on related compounds, and details the standardized experimental protocols that would be used
to determine its environmental persistence.

Introduction to Chlorfenethol

Chlorfenethol, chemically known as 1,1-bis(4-chlorophenyl)ethanol, was formerly used to
control mites on ornamental plants, fruit trees, and other crops.[1] It is a non-systemic pesticide
with primary activity against the egg stage of mites.[1] Its use has been discontinued, and it is
no longer registered as a pesticide in many jurisdictions, including the United States.

Chemical and Physical Properties of Chlorfenethol
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Property Value Source
Chemical Formula C14H12CI20 PubChem
Molecular Weight 267.15 g/mol PubChem
Water Solubility Low [1]
Volatility Non-volatile [1]

- Stable to alkali, may be
Stability ] PubChem
decomposed by acids.

Predicted Environmental Persistence and Fate

Direct experimental data on the environmental half-life of Chlorfenethol in soil and aquatic
systems is not readily available. However, its environmental persistence can be inferred from
its chemical structure and the behavior of related organochlorine and chlorophenol compounds.

Organochlorine pesticides are known for their general persistence in the environment. Due to
its low water solubility and non-volatile nature, Chlorfenethol is expected to partition into soil
and sediment if released into the environment. Its persistence will be governed by microbial
degradation, as hydrolysis and photolysis are not expected to be rapid degradation pathways
for this class of compounds under typical environmental conditions.

Quantitative Data on Environmental Persistence

As previously noted, specific quantitative data on the environmental persistence of
Chlorfenethol, such as solil half-life (DT50) and aquatic degradation rates, are not available in
the reviewed literature. For a comprehensive environmental risk assessment, these values
would need to be determined experimentally. The following table indicates the data points that
would be collected.

Table 1: Environmental Persistence of Chlorfenethol (Data Not Available)
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Environmental

Parameter Value Conditions
Compartment
Soil Aerobic Half-Life ) )
Data Not Available Soil
(DT50)
Soil Anaerobic Half-
) Data Not Available Sall
Life (DT50)
Aquatic Aerobic Half- )
] Data Not Available Water
Life (DT50)
Aquatic Anaerobic ) )
] Data Not Available Water/Sediment
Half-Life (DT50)
Photolysis Half-Life )
Data Not Available pH 7 Water
(DT50)
Hydrolysis Half-Life )
Data Not Available pH5,7,9 Water

(DT50)

Experimental Protocols for Determining
Environmental Persistence

The following sections describe standardized methodologies, based on OECD Guidelines for

the Testing of Chemicals, that would be employed to determine the environmental persistence

of Chlorfenethol.

Aerobic and Anaerobic Transformation in Soil

This protocol is based on OECD Guideline 307. It is designed to measure the rate of aerobic

and anaerobic degradation of a test substance in soil.

4.1.1 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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